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Compound of Interest

2-(Boc-amino)-5-
Compound Name: _ o
(aminomethyl)pyridine

Cat. No.: B574126

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. The information provided is based on available safety data for 2-(Boc-
amino)-5-(aminomethyl)pyridine and structurally related compounds. It is not a substitute for
a comprehensive risk assessment and the user's own standard operating procedures. Always
consult the most up-to-date Safety Data Sheet (SDS) from your supplier before handling this
chemical.

Introduction

2-(Boc-amino)-5-(aminomethyl)pyridine (CAS No. 187237-37-2) is a substituted pyridine
derivative commonly used as a building block in organic synthesis, particularly in the
development of pharmaceutical compounds. The presence of a Boc-protected amine and a
primary aminomethyl group on the pyridine ring makes it a versatile intermediate. However, like
many substituted pyridines, it requires careful handling due to its potential hazards. This guide
provides a comprehensive overview of the safety and handling precautions for this compound.

Hazard Identification and Classification

While specific quantitative toxicological data for 2-(Boc-amino)-5-(aminomethyl)pyridine is
not readily available in the public domain, information from its Safety Data Sheet and data from
structurally similar compounds indicate the following potential hazards.
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GHS Hazard Classification (Anticipated based on available data for the compound and its

analogs):
Hazard Class Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
[rritation irritation.

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3

o irritation.

Tract Irritation)

Acute Toxicity, Oral (based on H301/H302: Toxic/Harmful if
Category 3/4

analogs) swallowed.

Acute Toxicity, Dermal (based H311/H312: Toxic/Harmful in
Category 3/4 ) )

on analogs) contact with skin.

Pictograms (Anticipated):

walt text
walt text

Signal Word (Anticipated): Danger or Warning

Physical and Chemical Properties
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Property Value

CAS Number 187237-37-2
Molecular Formula C11H17N302

Molecular Weight 223.28 g/mol
Appearance White to off-white solid
Purity Typically =97%

N Soluble in organic solvents such as methanol,
Solubility ]
ethanol, and dichloromethane.

Store at 2-8°C, under an inert atmosphere is
Storage Temperature
recommended.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is essential when handling 2-(Boc-amino)-5-
(aminomethyl)pyridine.

Engineering Controls

e Fume Hood: All handling of this compound, including weighing, preparing solutions, and
running reactions, must be conducted in a properly functioning chemical fume hood to
minimize inhalation exposure.

» Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE)
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PPE Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Provides a barrier against skin
contact. Inspect gloves before
use and change them
frequently, especially if

contaminated.

Body Protection

A laboratory coat worn over

full-length clothing.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
with organic vapor cartridges
may be necessary for
operations with a high potential
for aerosolization or if
engineering controls are not

sufficient.

Prevents inhalation of dust or

vapors.

Experimental Protocols

The following are generalized protocols for handling 2-(Boc-amino)-5-(aminomethyl)pyridine.

These should be adapted to specific experimental needs and institutional safety guidelines.

Weighing and Transferring

Preparation: Before handling, ensure the chemical fume hood is operational and all

necessary PPE is worn.

Containment: Perform all weighing and transfer operations on a disposable work surface

(e.g., chemical-resistant absorbent liner) within the fume hood.

Handling: Use spatulas and weighing paper to handle the solid. Avoid creating dust.

Cleaning: Clean any residual solid from the spatula and weighing area with a solvent-

moistened wipe and dispose of it as hazardous waste.
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Solution Preparation

Setup: In a chemical fume hood, place a flask or beaker of the appropriate size on a
magnetic stir plate.

Addition of Solid: Carefully add the weighed 2-(Boc-amino)-5-(aminomethyl)pyridine to the
vessel.

Addition of Solvent: Slowly add the desired solvent to the vessel, ensuring the container is
covered as much as possible to prevent splashing and vapor release.

Dissolution: Stir the mixture until the solid is fully dissolved. Keep the container sealed when
not in use.

Spill Management

Evacuation: In case of a significant spill, evacuate the immediate area and alert colleagues
and the laboratory supervisor.

Containment (Small Spills): For small spills within a fume hood, use an inert absorbent
material (e.g., vermiculite, sand) to contain the spill.

Cleanup: Carefully sweep the absorbent material into a designated hazardous waste
container. Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by
soap and water.

PPE: Wear appropriate PPE, including respiratory protection if necessary, during the entire
cleanup process.

Waste Disposal

Segregation: All waste containing 2-(Boc-amino)-5-(aminomethyl)pyridine, including
contaminated labware, PPE, and absorbent materials, must be collected as hazardous
waste.

o Containers: Use clearly labeled, sealed, and compatible containers for waste collection. Do

not mix with incompatible waste streams.
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» Disposal: Dispose of hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Storage and Stability

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

A storage temperature of 2-8°C is recommended.

e Incompatible Materials: Keep away from strong oxidizing agents and strong acids.

« Stability: The compound is generally stable under recommended storage conditions.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the peer-reviewed scientific literature

detailing the biological activity or the involvement of 2-(Boc-amino)-5-(aminomethyl)pyridine

in any particular signaling pathways. The broader class of aminopyridines has been
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investigated for various pharmacological activities, including the modulation of ion channels
and enzymatic activity.[1][2] However, without specific data for this compound, no definitive
signaling pathway can be described.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 2-(Boc-amino)-5-
(aminomethyl)pyridine in a laboratory setting.
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Safe Handling Workflow for 2-(Boc-amino)-5-(aminomethyl)pyridine
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Caption: A logical workflow for the safe handling of 2-(Boc-amino)-5-(aminomethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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